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Compound of Interest

Compound Name: 1-Cyclohexylpiperidine

Cat. No.: B1196802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of N-cyclohexylpiperidine. The information herein is intended to support research

and development activities by offering detailed data, experimental protocols, and visual

representations of key concepts and workflows.

Core Physicochemical Properties
N-cyclohexylpiperidine, a member of the piperidine chemical class, possesses a unique set of

properties that make it a significant intermediate in the synthesis of various organic

compounds, including active pharmaceutical ingredients (APIs).[1][2][3] Its molecular structure

consists of a piperidine ring bonded to a cyclohexyl group at the nitrogen atom.

A summary of its key physicochemical properties is presented in the table below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₂₁N [1][4][5][6][7][8][9][10]

Molecular Weight 167.29 g/mol [1][4][5][6][7][8]

Melting Point 73-74 °C [4][5][6][11]

Boiling Point
231-234 °C (at 760 Torr) 110-

111 °C (at 12 Torr)
[4][5][8]

Density
0.914 g/cm³ 0.9135 g/cm³ (at

15.5 °C)
[4][5][8]

Water Solubility Immiscible [11]

pKa (Predicted) 10.07 ± 0.20 [11]

logP (Octanol/Water Partition

Coefficient)
3.10 [12]

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are crucial for

reproducible research. The following sections outline standard experimental protocols that can

be applied to N-cyclohexylpiperidine.

The pKa, or acid dissociation constant, is a critical parameter for understanding the ionization

state of a molecule at different pH levels. Potentiometric titration is a widely used and reliable

method for its determination.[13]

Principle: A solution of the compound is titrated with a strong acid or base, and the pH is

measured as a function of the volume of titrant added. The pKa corresponds to the pH at the

half-equivalence point, where the concentrations of the protonated and deprotonated species

are equal.

Detailed Methodology:

Preparation of Solutions:
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Prepare a standard solution of N-cyclohexylpiperidine (e.g., 1 mM) in a suitable solvent

system (e.g., water or a water-cosolvent mixture).

Prepare standardized titrant solutions of a strong acid (e.g., 0.1 M HCl) and a strong base

(e.g., 0.1 M NaOH).[14]

Prepare a solution to maintain constant ionic strength, such as 0.15 M KCl.[14]

Instrumentation and Calibration:

Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10) to ensure

accurate measurements.[14]

Titration Procedure:

Place a known volume of the N-cyclohexylpiperidine solution into a reaction vessel

equipped with a magnetic stirrer.

Immerse the calibrated pH electrode into the solution.

To ensure an inert atmosphere, purge the solution with nitrogen gas before and during the

titration.[14]

For a basic compound like N-cyclohexylpiperidine, first, acidify the solution with 0.1 M HCl

to a pH of approximately 1.8-2.0.

Begin the titration by adding small, precise increments of the 0.1 M NaOH solution.

Record the pH reading after each addition, allowing the reading to stabilize (e.g., drift of

less than 0.01 pH units per minute).[14]

Data Analysis:

Plot the measured pH values against the volume of NaOH added to generate a titration

curve.

The inflection point of the sigmoid curve corresponds to the equivalence point. The pKa is

determined from the pH at the half-equivalence point.[13]
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Experimental Workflow: pKa Determination

Preparation

Procedure

Analysis

Prepare 1 mM
N-cyclohexylpiperidine Solution

Calibrate pH Meter
(pH 4, 7, 10)

Prepare 0.1 M HCl
and 0.1 M NaOH

Prepare 0.15 M KCl
(Ionic Strength)

Acidify Sample with HCl
(to pH ~2)

Titrate with 0.1 M NaOH

Record pH vs. Volume

Plot Titration Curve
(pH vs. Volume)

Determine pKa at
Half-Equivalence Point
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Experimental Workflow: logP Determination

Preparation

Procedure

Analysis & Calculation

Mutually Saturate
Octanol and Water/Buffer

Add Sample to
Octanol-Water Mixture

Prepare Stock Solution
of N-cyclohexylpiperidine

Shake/Rotate to
Achieve Equilibrium

Centrifuge to
Separate Phases

Quantify Concentration in
Each Phase (e.g., HPLC)

Calculate logP = log([Octanol]/[Water])
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Logical Workflow: Synthesis of N-cyclohexylpiperidine

Reaction

Workup & Purification

Start: Piperidine
& Cyclohexanone

Mix Reactants
in Solvent

Add Reducing Agent
(e.g., NaBH4)

Monitor Reaction
(e.g., TLC)

Quench & Extract
with Organic Solvent

Purify by Chromatography
or Distillation

Final Product:
N-cyclohexylpiperidine
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Relationship to NMDA Receptor Antagonists

N-cyclohexylpiperidine

Is a Precursor/Structural Moiety for

Phencyclidine (PCP)
and Analogs

Act as Antagonists at

NMDA Receptors

Therapeutic Target for

Neurological Disorders

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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